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Introduction
Transition metal borides (TMBs) have emerged as a promising class of low-cost, highly active,

and stable electrocatalysts for a variety of renewable energy applications. Their unique

electronic properties, resulting from the interaction between the transition metal d-orbitals and

boron sp-orbitals, make them excellent candidates for catalyzing key electrochemical reactions

such as the hydrogen evolution reaction (HER), oxygen evolution reaction (OER), and CO2

reduction reaction (CO2RR). This document provides detailed application notes and

experimental protocols for the synthesis, characterization, and electrochemical evaluation of

TMB electrocatalysts.

Electrocatalytic Applications and Performance Data
Transition metal borides have demonstrated remarkable performance in several key

electrocatalytic reactions. The following tables summarize the quantitative performance data for
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various TMB electrocatalysts, allowing for a clear comparison of their activities.

Hydrogen Evolution Reaction (HER)
The HER is a critical half-reaction in water splitting for hydrogen production. TMBs have shown

great promise as alternatives to precious metal catalysts like platinum.

Electrocatalyst Electrolyte
Overpotential
at 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Reference

CoB 1 M KOH 158 57 [1]

Ni₂B 1 M KOH 135 110 [1]

MoB 0.5 M H₂SO₄ 134 55 [2]

FeMoB 1 M KOH 127 - [3]

NiCoB 1 M KOH
144 (at 100

mA/cm²)
84.2 [2]

V₀.₃Mo₀.₇B 0.5 M H₂SO₄
452 (at 1000

mA/cm²)
- [2]

Oxygen Evolution Reaction (OER)
The OER is the other half-reaction in water splitting and is often the kinetic bottleneck. TMBs,

particularly bimetallic and trimetallic compositions, have shown excellent OER activity.
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Electrocatalyst Electrolyte
Overpotential
at 10 mA/cm²
(mV)

Tafel Slope
(mV/dec)

Reference

a-NiFeB 1 M KOH 251 43 [4]

CoFeB 1 M KOH 280 45 [1]

NiCoB 1 M KOH 270 69 [2]

WFeNiB 1 M KOH 223 38.8 [1]

FeCoNiBOx 1 M KOH 260 38 [5]

CO2 Reduction Reaction (CO2RR)
The electrochemical reduction of CO2 into valuable fuels and chemicals is a key technology for

carbon capture and utilization. TMBs are emerging as selective and efficient catalysts for this

reaction.

Electrocatalyst Product
Faradaic
Efficiency (%)

Limiting
Potential (V vs.
RHE)

Reference

Ni₃B CO 93.0 - [6][7]

Co₃B CO 37.7 - [6]

Fe₂B CO - - [6]

2D OsB₂ CH₄ - -0.4 [1]

2D MnB₂ CH₄ - -0.5 [1]

Experimental Protocols
I. Synthesis of Amorphous Transition Metal Boride
Nanoparticles (Example: Amorphous NiFeB)
This protocol describes a facile chemical reduction method for synthesizing amorphous NiFeB

nanoparticles.
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Materials:

Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

Iron(II) chloride tetrahydrate (FeCl₂·4H₂O)

Sodium borohydride (NaBH₄)

Deionized (DI) water

Ethanol

Procedure:

Prepare a 100 mL aqueous solution containing 0.1 M NiCl₂·6H₂O and 0.025 M FeCl₂·4H₂O.

Stir the solution vigorously for 30 minutes to ensure complete dissolution of the metal salts.

Separately, prepare a 50 mL aqueous solution of 0.5 M NaBH₄.

Add the NaBH₄ solution dropwise to the metal salt solution under vigorous stirring. A black

precipitate will form immediately.

Continue stirring for 1 hour at room temperature to ensure complete reaction.

Collect the black precipitate by centrifugation or filtration.

Wash the precipitate thoroughly with DI water and then with ethanol to remove any

unreacted precursors and byproducts.

Dry the resulting amorphous NiFeB nanoparticles in a vacuum oven at 60°C for 12 hours.

II. Characterization of TMB Electrocatalysts
A. X-ray Diffraction (XRD)

Purpose: To determine the crystal structure and phase purity of the synthesized TMBs.

Sample Preparation:
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Grind the dried TMB powder into a fine, homogeneous powder using an agate mortar and

pestle.[8][9]

Mount the powder onto a zero-background sample holder. Ensure the surface is flat and

level with the holder's surface.[8][9]

Analysis:

Perform XRD analysis typically over a 2θ range of 10-90°.

Compare the obtained diffraction pattern with standard diffraction patterns from databases

(e.g., JCPDS) to identify the crystalline phases present. Amorphous materials will show

broad humps instead of sharp peaks.

B. Scanning Electron Microscopy (SEM)

Purpose: To investigate the morphology and surface features of the TMBs.

Sample Preparation:

Disperse a small amount of the TMB powder in a volatile solvent like ethanol.

Drop-cast the dispersion onto a conductive substrate (e.g., silicon wafer or carbon tape

mounted on an SEM stub).[6]

Allow the solvent to evaporate completely.

For non-conductive samples, apply a thin conductive coating (e.g., gold or carbon) to

prevent charging.[6]

Analysis:

Acquire secondary electron images to visualize the surface topography and morphology of

the nanoparticles.

C. Transmission Electron Microscopy (TEM)

Purpose: To determine the size, shape, and crystal structure of individual nanoparticles.
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Sample Preparation:

Disperse a very small amount of the TMB powder in a solvent (e.g., ethanol) and sonicate

for a few minutes to obtain a dilute and well-dispersed suspension.

Place a drop of the suspension onto a TEM grid (e.g., carbon-coated copper grid).[6]

Allow the solvent to evaporate completely before loading the sample into the microscope.

Analysis:

Acquire bright-field images to observe the morphology and size distribution of the

nanoparticles.

Obtain selected area electron diffraction (SAED) patterns to determine the crystallinity and

phase of the material.

III. Electrochemical Evaluation
A. Catalyst Ink Preparation

Weigh 5 mg of the TMB catalyst powder and 1 mg of a conductive carbon black (e.g., Vulcan

XC-72).

Add the powders to a vial containing 1 mL of a 3:1 (v/v) isopropanol/water mixture.

Add 40 µL of a 5 wt% Nafion solution (as a binder).[10][11]

Sonicate the mixture for at least 30 minutes to form a homogeneous catalyst ink.[10][11]

B. Working Electrode Preparation

Polish a glassy carbon electrode (GCE) with alumina slurry, followed by sonication in DI

water and ethanol.

Pipette a small volume (e.g., 5 µL) of the catalyst ink onto the GCE surface.

Allow the electrode to dry at room temperature. The typical catalyst loading is around 0.2-0.5

mg/cm².
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C. Electrochemical Measurements

Setup: A standard three-electrode electrochemical cell is used, with the TMB-modified GCE

as the working electrode, a graphite rod or platinum wire as the counter electrode, and a

reference electrode (e.g., Ag/AgCl or saturated calomel electrode - SCE).

Electrolyte: Typically 1 M KOH for HER and OER in alkaline media, or 0.5 M H₂SO₄ for

acidic media.

Linear Sweep Voltammetry (LSV):

Purge the electrolyte with N₂ (for HER) or O₂ (for OER) for 30 minutes before the

measurement.

Record the LSV curve at a slow scan rate (e.g., 5 mV/s) over the desired potential range.

The overpotential required to reach a current density of 10 mA/cm² is a key performance

metric.

Tafel Plot:

The Tafel slope is determined from the linear region of a plot of overpotential (η) versus

the logarithm of the current density (log|j|).

The Tafel equation is η = b log|j| + a, where 'b' is the Tafel slope.

Chronoamperometry:

Apply a constant potential and record the current density as a function of time to evaluate

the long-term stability of the catalyst.

Visualizations
Experimental Workflow for TMB Synthesis and
Characterization
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Caption: Workflow for the synthesis and characterization of TMB electrocatalysts.
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Caption: Workflow for the electrochemical evaluation of TMB electrocatalysts.
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Caption: Synergistic effects in bimetallic TMBs leading to enhanced OER activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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